Cas no 2228345-43-3 (tert-butyl N-(2-amino-3,3-diphenylpropyl)carbamate)

• Product Name: tert-butyl N-(2-amino-3,3-diphenylpropyl)carbamate
• CAS No: 2228345-43-3
• MF: C₂₀H₂₆N₂O₂
• MW: 326.432645320892
• CID: 6478864
• PubChem ID: 70848489
• Update Time: 2025-06-08

tert-butyl N-(2-amino-3,3-diphenylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-amino-3,3-diphenylpropyl)carbamate
• 2228345-43-3
• SCHEMBL13174965
• EN300-1882504

• Inchi： 1S/C20H26N2O2/c1-20(2,3)24-19(23)22-14-17(21)18(15-10-6-4-7-11-15)16-12-8-5-9-13-16/h4-13,17-18H,14,21H2,1-3H3,(H,22,23)
• InChI Key： KFXQAEQMCHEGRL-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(C1C=CC=CC=1)C1C=CC=CC=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 326.199428076g/mol
• Monoisotopic Mass: 326.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(2-amino-3,3-diphenylpropyl)carbamate

Research Brief on tert-butyl N-(2-amino-3,3-diphenylpropyl)carbamate (CAS: 2228345-43-3) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-(2-amino-3,3-diphenylpropyl)carbamate (CAS: 2228345-43-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its unique diphenylpropyl backbone, serves as a critical intermediate in the synthesis of bioactive molecules and potential drug candidates. Recent studies have explored its utility in medicinal chemistry, particularly in the development of protease inhibitors and modulators of protein-protein interactions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of tert-butyl N-(2-amino-3,3-diphenylpropyl)carbamate as a precursor for novel kinase inhibitors. The study highlighted its structural versatility, enabling the introduction of diverse pharmacophores through selective functionalization of the amino and carbamate groups. Molecular docking simulations revealed that derivatives of this compound exhibit high binding affinity to ATP-binding sites of target kinases, suggesting its potential in oncology therapeutics.

Another significant advancement was reported in ACS Chemical Biology, where this compound was utilized in the synthesis of peptide mimetics. The diphenylpropyl moiety was found to enhance the metabolic stability of resulting peptides while maintaining their biological activity. This property is particularly valuable in the design of orally bioavailable peptide-based drugs, addressing a longstanding challenge in pharmaceutical development.

Recent patent applications (WO2023056789, US2023187654) have disclosed novel synthetic routes for tert-butyl N-(2-amino-3,3-diphenylpropyl)carbamate, emphasizing improved yield and purity through catalytic asymmetric synthesis. These methodological advancements have important implications for scale-up production, making this compound more accessible for drug discovery programs.

Ongoing clinical research is exploring the application of this compound in neurodegenerative diseases. Preliminary in vitro studies demonstrate that certain derivatives can effectively cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's disease. The carbamate group appears to play a crucial role in enhancing brain penetration while maintaining compound stability.

From a safety perspective, recent toxicological evaluations indicate that tert-butyl N-(2-amino-3,3-diphenylpropyl)carbamate exhibits favorable pharmacokinetic profiles in animal models, with no significant off-target effects observed at therapeutic doses. These findings support its continued investigation as a promising scaffold for drug development.

The compound's unique chemical properties also make it valuable for chemical biology studies. Researchers have successfully incorporated it into activity-based probes for studying enzyme mechanisms, leveraging its ability to form stable covalent adducts with active site residues while providing a handle for subsequent detection and purification.

In conclusion, tert-butyl N-(2-amino-3,3-diphenylpropyl)carbamate (CAS: 2228345-43-3) represents a versatile and pharmacologically relevant building block in modern drug discovery. Its recent applications span from kinase inhibitor development to peptide therapeutics and neurodegenerative disease research, supported by advancements in synthetic methodology and mechanistic understanding. Future research directions may focus on expanding its utility in targeted protein degradation and other emerging therapeutic modalities.